Cas no 57653-14-2 (1H-Indene, 2-(1-methylethyl)-)

• Product Name: 1H-Indene, 2-(1-methylethyl)-
• CAS No: 57653-14-2
• MF: C₁₂H₁₄
• MW: 158.239563465118
• CID: 4045676
• PubChem ID: 15865661
• Update Time: 2025-04-22

1H-Indene, 2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 2-(1-methylethyl)-
• 2-(1-Methylethyl)-1H-indene
• 2-Isopropyl-1H-indene
• 2-Isopropylindene
• 2-i-Propylindene
• NIZLMLNEWVSBGD-UHFFFAOYSA-N
• 57653-14-2

• Inchi： 1S/C12H14/c1-9(2)12-7-10-5-3-4-6-11(10)8-12/h3-7,9H,8H2,1-2H3
• InChI Key： NIZLMLNEWVSBGD-UHFFFAOYSA-N
• SMILES： C1(=CC2C=CC=CC=2C1)C(C)C

Computed Properties

• Exact Mass: 158.109550447g/mol
• Monoisotopic Mass: 158.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.977±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 237.0±15.0 ºC (760 Torr),
• Flash Point: 91.4±9.0 ºC,
• Solubility: Insuluble (8.2E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes